Cas no 1955499-75-8 (2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride
• CAS No: 1955499-75-8
• MF: C₇H₅F₂NO₄S
• MW: 237.1807076931
• MDL: MFCD28968537
• CID: 5162959
• PubChem ID: 122236084
• Update Time: 2025-10-28

2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 2-fluoro-5-methyl-4-nitro-
• 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride

• MDL： MFCD28968537
• Inchi： 1S/C7H5F2NO4S/c1-4-2-7(15(9,13)14)5(8)3-6(4)10(11)12/h2-3H,1H3
• InChI Key： FTTHVLDXHMMDJA-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC(C)=C([N+]([O-])=O)C=C1F

Additional information on 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride

Professional Introduction to 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride (CAS No. 1955499-75-8)

2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride, with the CAS number 1955499-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic sulfonates, characterized by its unique structural features that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride consists of a benzene ring substituted with a fluoro group at the 2-position, a methyl group at the 5-position, and a nitro group at the 4-position. The presence of the sulfonyl fluoride moiety at the 1-position enhances its reactivity, making it particularly useful in nucleophilic substitution reactions. This reactivity has been leveraged in the development of novel pharmaceutical agents targeting various therapeutic pathways.

In recent years, there has been growing interest in exploring the potential of 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride as a key intermediate in drug discovery. Its unique structural properties allow for facile modifications, enabling chemists to design derivatives with enhanced pharmacological profiles. For instance, researchers have utilized this compound in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride is its role in constructing heterocyclic compounds. Heterocycles are integral to many drugs due to their ability to mimic natural biological structures and interact with biological targets. By incorporating this compound into synthetic routes, scientists have been able to develop new scaffolds for potential therapeutic agents. These efforts have led to promising candidates for treating neurological disorders, where precise molecular interactions are critical.

The fluoro and nitro substituents in 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride play pivotal roles in modulating the electronic properties and reactivity of the molecule. The fluoro group is known for its ability to enhance metabolic stability and binding affinity, while the nitro group can be reduced to an amine, providing a versatile handle for further functionalization. This dual functionality has made it an attractive building block for medicinal chemists.

Recent studies have highlighted the utility of 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride in developing antimicrobial agents. The increasing prevalence of drug-resistant bacteria has necessitated the discovery of novel antibiotics with unique mechanisms of action. Researchers have found that derivatives of this compound exhibit potent activity against Gram-negative and Gram-positive bacteria. This discovery underscores the importance of exploring structurally diverse compounds in combating antimicrobial resistance.

The synthesis of 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These techniques ensure that researchers can obtain sufficient quantities of the compound for further studies without compromising its integrity.

In addition to its pharmaceutical applications, 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride has shown promise in materials science. Its ability to undergo selective functionalization makes it a valuable precursor for designing advanced materials with tailored properties. For example, researchers have explored its use in creating organic semiconductors and liquid crystals, which are essential components in electronic devices and display technologies.

The growing body of research on 2-fluoro-5-methyl-4-nitrobenzene-1-sulfonyl fluoride underscores its significance as a versatile intermediate in chemical synthesis. As our understanding of its properties continues to expand, new applications are likely to emerge, further solidifying its role in both academic research and industrial development. The compound's unique combination of reactivity and structural features makes it an indispensable tool for chemists working at the forefront of drug discovery and material science.